Cas no 2228661-73-0 (2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228661-73-0
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 5845000
• PubChem ID: 165620319
• Update Time: 2025-06-08

2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)cyclopropyl]-2-methoxyacetic acid
• EN300-1876312
• 2228661-73-0

• Inchi： 1S/C18H25NO5/c1-11-6-7-12(18(8-9-18)14(23-5)15(20)21)10-13(11)19-16(22)24-17(2,3)4/h6-7,10,14H,8-9H2,1-5H3,(H,19,22)(H,20,21)
• InChI Key： SOKXKFUKQLZDKL-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid

2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228661-73-0): An Emerging Compound in Medicinal Chemistry

2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228661-73-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of cyclopropane carboxylic acid with a tert-butoxycarbonyl (Boc) protected amino group and a methoxyacetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research and development activities.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It provides stability during synthesis and can be selectively removed under mild acidic conditions, allowing for the controlled release of the amino group. This feature is crucial in the development of prodrugs and other drug delivery systems where controlled release is essential for optimizing pharmacokinetics and reducing side effects.

The methoxyacetic acid moiety, on the other hand, introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility, bioavailability, and interactions with biological targets. These properties are particularly important in the design of drugs that need to cross biological membranes or bind to specific receptors with high affinity.

Recent studies have highlighted the potential of 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. The cyclopropyl ring structure contributes to the compound's ability to interact with these enzymes, making it a valuable lead for further optimization.

In addition to its anti-inflammatory properties, 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cell cycle progression and inhibiting angiogenesis. The selective targeting of cancer cells without significant toxicity to normal cells makes it an attractive candidate for cancer therapy.

The 3-{(tert-butoxy)carbonylamino}-4-methylphenyl substituent plays a crucial role in modulating the biological activity of this compound. The presence of the methyl group at the 4-position enhances lipophilicity, which can improve cellular uptake and target engagement. This structural feature is particularly important in designing drugs that need to penetrate specific tissues or organs.

From a synthetic perspective, 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid can be prepared through a series of well-established organic reactions. Key steps include the formation of the cyclopropane ring via an intramolecular cyclization reaction, followed by functionalization with the Boc-protected amino group and methoxyacetic acid moiety. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for both research and commercial applications.

The physicochemical properties of 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational flexibility of the compound, which are essential for understanding its behavior in biological systems.

In conclusion, 2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228661-73-0) represents a promising compound with diverse therapeutic potential. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.